Cas no 1806871-58-8 (Methyl 4-bromo-3-(difluoromethyl)-2-iodopyridine-5-carboxylate)

• Product Name: Methyl 4-bromo-3-(difluoromethyl)-2-iodopyridine-5-carboxylate
• CAS No: 1806871-58-8
• MF: C₈H₅BrF₂INO₂
• MW: 391.936080694199
• CID: 4861595
• Update Time: 2025-08-05

Methyl 4-bromo-3-(difluoromethyl)-2-iodopyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-bromo-3-(difluoromethyl)-2-iodopyridine-5-carboxylate

• Inchi： 1S/C8H5BrF2INO2/c1-15-8(14)3-2-13-7(12)4(5(3)9)6(10)11/h2,6H,1H3
• InChI Key： ZUODLLOSBUKCCS-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=C(C(C(=O)OC)=CN=1)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2

Additional information on Methyl 4-bromo-3-(difluoromethyl)-2-iodopyridine-5-carboxylate

Methyl 4-bromo-3-(difluoromethyl)-2-iodopyridine-5-carboxylate (CAS No. 1806871-58-8): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 4-bromo-3-(difluoromethyl)-2-iodopyridine-5-carboxylate, identified by its CAS number 1806871-58-8, is a highly versatile and significant intermediate in the realm of pharmaceutical chemistry. This compound, characterized by its pyridine core functionalized with bromo, iodo, and difluoromethyl substituents, has garnered considerable attention due to its utility in the synthesis of various biologically active molecules. The strategic placement of these halogen atoms and the ester group at the 5-position of the pyridine ring makes it a valuable building block for drug discovery and development.

The structural features of Methyl 4-bromo-3-(difluoromethyl)-2-iodopyridine-5-carboxylate contribute to its reactivity and make it an attractive candidate for further chemical manipulation. The presence of both bromo and iodo groups on the pyridine ring allows for selective cross-coupling reactions, such as Suzuki-Miyaura, Stille, or Sonogashira couplings, which are pivotal in constructing complex molecular architectures. Additionally, the difluoromethyl group is known to enhance metabolic stability and binding affinity in drug candidates, making this intermediate particularly valuable for designing next-generation therapeutics.

In recent years, there has been a surge in research focused on developing novel treatments for various diseases, including cancer, infectious disorders, and neurological conditions. The demand for structurally diverse and pharmacologically potent compounds has driven the exploration of novel intermediates like Methyl 4-bromo-3-(difluoromethyl)-2-iodopyridine-5-carboxylate. Its application in synthesizing small-molecule inhibitors has been particularly noteworthy. For instance, studies have demonstrated its utility in generating inhibitors targeting kinases and other enzymes involved in disease pathways. These inhibitors often exhibit improved selectivity and efficacy due to the optimized substitution pattern provided by this intermediate.

The difluoromethyl group, a key feature of Methyl 4-bromo-3-(difluoromethyl)-2-iodopyridine-5-carboxylate, plays a crucial role in modulating the pharmacokinetic properties of drug candidates. It has been shown to increase lipophilicity and reduce metabolic degradation, thereby extending the half-life of drugs in vivo. This property is particularly advantageous in the development of long-acting therapeutics where sustained exposure to the active compound is desired. Furthermore, the presence of multiple halogen atoms provides multiple handles for further functionalization, allowing chemists to tailor the properties of their final products to meet specific pharmacological requirements.

Recent advancements in synthetic methodologies have also highlighted the importance of Methyl 4-bromo-3-(difluoromethyl)-2-iodopyridine-5-carboxylate as a key precursor. Transition-metal-catalyzed reactions have enabled efficient transformations of this intermediate into a wide array of heterocyclic compounds. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce various aryl or vinyl groups at the positions adjacent to the halogens, generating complex scaffolds with potential therapeutic applications. These techniques have not only expanded the synthetic toolbox but also facilitated the rapid discovery of novel drug candidates.

The pharmaceutical industry continues to leverage the versatility of Methyl 4-bromo-3-(difluoromethyl)-2-iodopyridine-5-carboxylate in developing targeted therapies. Its role in constructing heterocyclic frameworks has been particularly impactful in oncology research. Compounds derived from this intermediate have shown promise as inhibitors of tyrosine kinases and other enzymes overexpressed in cancer cells. By modulating these pathways, such inhibitors can disrupt tumor growth and progression while minimizing side effects on healthy tissues. The growing body of evidence supporting the efficacy of these compounds underscores the importance of intermediates like Methyl 4-bromo-3-(difluoromethyl)-2-iodopyridine-5-carboxylate in modern drug development.

Beyond its applications in oncology, Methyl 4-bromo-3-(difluoromethyl)-2-iodopyridine-5-carboxylate has found utility in addressing other therapeutic areas as well. Researchers have explored its use in developing antiviral and antibacterial agents, where its structural motifs contribute to enhanced binding affinity and resistance against drug resistance mechanisms. The ability to fine-tune molecular properties through selective functionalization makes this intermediate a valuable asset for medicinal chemists seeking to optimize their lead compounds.

The synthesis of Methyl 4-bromo-3-(difluoromethyl)-2-iodopyridine-5-carboxylate itself is a testament to the progress made in synthetic organic chemistry. Modern synthetic routes often involve multi-step sequences that showcase innovative methodologies for constructing complex heterocycles efficiently. These synthetic strategies not only highlight the compound's importance but also demonstrate the ingenuity behind contemporary chemical synthesis. As new methodologies continue to emerge, it is expected that even more sophisticated derivatives will be developed using this versatile intermediate.

In conclusion, Methyl 4-bromo-3-(difluoromethyl)-2-iodopyridine-5-carboxylate (CAS No. 1806871-58-8) represents a cornerstone in pharmaceutical chemistry due to its structural versatility and functional utility. Its role as a key intermediate has enabled significant advancements in drug discovery across multiple therapeutic areas. As research progresses and new synthetic techniques are developed, this compound will undoubtedly continue to play a pivotal role in shaping the future of medicinal chemistry.